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Benchmarking Succinonitrile (SN) as an
Electrolyte Additive in Battery Chemistries
A comparative guide to the performance of succinonitrile in lithium-ion and sodium-ion

batteries, with insights into its potential applications and limitations.

Executive Summary
The development of advanced energy storage systems necessitates the exploration of novel

electrolyte additives to enhance battery performance, safety, and lifespan. While research into

tetramethylsuccinonitrile (TMSN) remains limited, its parent compound, succinonitrile (SN),

has emerged as a promising additive in various battery chemistries. This guide provides a

comprehensive comparison of succinonitrile's performance in lithium-ion and sodium-ion

batteries, summarizing key experimental data and outlining detailed methodologies. Due to a

lack of available research, a direct comparison with lithium-sulfur batteries is not included.

Succinonitrile is a dinitrile compound that, when added to battery electrolytes, has been shown

to improve ionic conductivity, enhance the stability of the solid electrolyte interphase (SEI), and

widen the electrochemical stability window. These benefits can lead to significant

improvements in capacity retention and overall battery performance.
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Performance Comparison of Succinonitrile in
Different Battery Chemistries
The following tables summarize the quantitative data on the performance of succinonitrile as an

electrolyte additive in lithium-ion and sodium-ion batteries.

Table 1: Performance in Lithium-Ion Batteries
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Battery
Chemistry

Electrode
Combination

SN
Concentration
(wt%)

Key
Performance
Metrics

Reference

Li-ion LiCoO₂/Li 5

Capacity

Retention: 86%

after 50 cycles

(compared to

61% without SN)

[1][2][3][4]

Li-ion SnO₂-C/Li 5

Initial Discharge

Capacity: >700

mAh/g. Improved

cycling stability

and capacity

retention over

100 cycles

compared to

baseline.

[1][4]

Li-ion
LiNi₀.₅Co₀.₂Mn₀.₃

O₂/Graphite
0.5

Capacity

Retention:

Increased from

67.96% to 84.0%

after 120 cycles

at a high cutoff

voltage of 4.4V.

Oxidation

Potential: ~6.1 V

vs Li/Li⁺.

[5]

Li-ion (Solid

State)

Polymer

Electrolyte
50

Electrochemical

Stability Window:

4.2 V.

[6]

Table 2: Performance in Sodium-Ion Batteries
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Battery
Chemistry

Electrode
Combination

SN
Concentration
(wt%)

Key
Performance
Metrics

Reference

Na-ion (Solid

State)

PEO-NaClO₄

based
7

Ionic

Conductivity:

1.13 x 10⁻⁵ S

cm⁻¹ at room

temperature (one

order of

magnitude higher

than without SN).

[7]

Na-ion (Solid

State)

Na/SN-based

electrolyte/Na
N/A

Cycling Stability:

Stable cycling for

over 4000 hours

with a low

overpotential of

150 mV in

symmetric cells.

[8]

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research. The

following sections outline typical experimental protocols for evaluating the performance of

succinonitrile as a battery electrolyte additive.

Lithium-Ion Battery Testing Protocol
A common method for testing the effect of succinonitrile in a lithium-ion half-cell involves the

following steps:

Electrolyte Preparation: The baseline electrolyte, for instance, 1 M LiPF₆ in a mixture of

ethylene carbonate (EC) and dimethyl carbonate (DMC) (1:1 v/v), is prepared inside an

argon-filled glovebox. Succinonitrile is then added to this baseline electrolyte at a specified

weight percentage (e.g., 5 wt%).
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Cell Assembly: Coin-type half-cells (e.g., CR2032) are assembled in an argon-filled

glovebox. A lithium metal foil serves as the counter and reference electrode. The working

electrode is typically a composite of the active material (e.g., LiCoO₂), a conductive agent

(e.g., carbon black), and a binder (e.g., PVDF) coated on an aluminum foil current collector.

A microporous membrane (e.g., Celgard 2400) is used as the separator.

Electrochemical Measurements:

Galvanostatic Cycling: The cells are cycled at a constant current density (e.g., 100 mA/g)

within a specific voltage range (e.g., 3.0-4.3 V vs. Li/Li⁺) using a battery testing system.[1]

[4] Key metrics such as discharge capacity, coulombic efficiency, and capacity retention

are recorded over a number of cycles.

Cyclic Voltammetry (CV): CV is performed to determine the electrochemical stability

window of the electrolyte. The potential is swept at a slow scan rate (e.g., 0.1 mV/s) to

observe the oxidation and reduction limits of the electrolyte.

Electrochemical Impedance Spectroscopy (EIS): EIS is used to measure the ionic

conductivity of the electrolyte and the interfacial resistance of the electrodes.

Measurements are typically taken over a frequency range (e.g., 100 kHz to 0.01 Hz) with a

small AC voltage amplitude (e.g., 5 mV).

Sodium-Ion Battery Testing Protocol
The protocol for testing succinonitrile in sodium-ion batteries is similar to that for lithium-ion

batteries, with the primary difference being the use of sodium-based materials.

Electrolyte Preparation: A sodium salt, such as sodium perchlorate (NaClO₄), is dissolved in

a suitable solvent.[7] Succinonitrile is then added as a plasticizer or additive.

Cell Assembly: Similar to Li-ion cells, Na-ion cells are assembled in an inert atmosphere.

Sodium metal is used as the counter electrode in half-cell configurations. The working

electrode could be a variety of sodium host materials.

Electrochemical Measurements: The same set of electrochemical tests (galvanostatic

cycling, CV, and EIS) are performed, with the voltage ranges and current densities adjusted

for the specific sodium-ion chemistry being investigated.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.mdpi.com/2077-0375/10/3/45
https://pmc.ncbi.nlm.nih.gov/articles/PMC7143157/
https://www.researchgate.net/publication/325036263_Role_of_succinonitrile_in_improving_ionic_conductivity_of_sodium-ion_conductive_polymer_electrolyte
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing Experimental Workflows and Signaling
Pathways
The following diagrams, generated using Graphviz, illustrate the experimental workflow for

battery testing and the proposed mechanism of how succinonitrile enhances battery

performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. The Use of Succinonitrile as an Electrolyte Additive for Composite-Fiber Membranes in
Lithium-Ion Batteries - PubMed [pubmed.ncbi.nlm.nih.gov]

3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

4. The Use of Succinonitrile as an Electrolyte Additive for Composite-Fiber Membranes in
Lithium-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. journal.uii.ac.id [journal.uii.ac.id]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1209541?utm_src=pdf-body-img
https://www.benchchem.com/product/b1209541?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2077-0375/10/3/45
https://pubmed.ncbi.nlm.nih.gov/32192019/
https://pubmed.ncbi.nlm.nih.gov/32192019/
https://pdfs.semanticscholar.org/ee10/4bc4145dd581242a08f8b7290d0055b8ab59.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7143157/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7143157/
https://www.researchgate.net/publication/338097531_Succinonitrile_as_a_high-voltage_additive_in_the_electrolyte_of_LiNi05Co02Mn03O2graphite_full_batteries
https://journal.uii.ac.id/Eksakta/article/view/14643
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. researchgate.net [researchgate.net]

8. A compatible anode/succinonitrile-based electrolyte interface in all-solid-state Na–CO2
batteries - Chemical Science (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [Benchmarking Tetramethylsuccinonitrile performance in
different battery chemistries]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209541#benchmarking-tetramethylsuccinonitrile-
performance-in-different-battery-chemistries]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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